![molecular formula C18H30ClNO2 B6486018 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(piperidin-1-yl)propan-2-ol hydrochloride CAS No. 22456-44-6](/img/structure/B6486018.png)
1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(piperidin-1-yl)propan-2-ol hydrochloride
Description
1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(piperidin-1-yl)propan-2-ol hydrochloride, hereafter referred to as ‘compound X’, is an organic compound that has recently gained attention due to its potential applications in scientific research. Compound X is a synthetic compound that has a variety of biochemical and physiological effects, as well as advantages and limitations for use in laboratory experiments.
Scientific Research Applications
Pharmacology and Drug Development
- Analgesic Properties : Researchers have explored the potential of this compound as an analgesic agent due to its structural resemblance to other pain-relieving molecules. Investigations into its mechanism of action and efficacy are ongoing .
- Neuroprotective Effects : Preclinical studies suggest that this compound may protect neurons from oxidative stress and inflammation. Its neuroprotective properties make it a candidate for drug development in neurodegenerative diseases .
Antimicrobial Activity
- Antibacterial Potential : In vitro experiments have demonstrated antibacterial activity against certain Gram-positive bacteria. Researchers are investigating its mode of action and potential clinical applications .
- Antifungal Properties : This compound has shown promise against fungal pathogens. Its antifungal activity could be harnessed for developing novel antifungal agents .
Environmental Applications
- Bioremediation : Some studies explore the use of this compound in bioremediation processes. Its ability to degrade specific pollutants makes it relevant for environmental cleanup .
Materials Science and Catalysis
- Catalyst Design : Researchers have investigated its potential as a ligand in catalytic reactions. Its unique structure may contribute to enhancing reaction rates and selectivity .
- Polymer Chemistry : The compound’s phenolic group can participate in polymerization reactions. It has been studied as a potential monomer for synthesizing functional polymers .
Agrochemical Applications
- Plant Growth Regulators : Preliminary research suggests that this compound might influence plant growth and development. Investigations focus on its effects on root elongation, flowering, and stress tolerance .
Biomedical Imaging
- Fluorescent Probes : Due to its aromatic structure, this compound could serve as a fluorescent probe in imaging applications. Researchers are exploring its use in visualizing cellular processes .
properties
IUPAC Name |
1-(5-methyl-2-propan-2-ylphenoxy)-3-piperidin-1-ylpropan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29NO2.ClH/c1-14(2)17-8-7-15(3)11-18(17)21-13-16(20)12-19-9-5-4-6-10-19;/h7-8,11,14,16,20H,4-6,9-10,12-13H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFQZDIKBSTZGAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC(CN2CCCCC2)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Isopropyl-5-methylphenoxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide](/img/structure/B6485938.png)
![3,4,5-triethoxy-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B6485944.png)
![3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]urea](/img/structure/B6485956.png)
![6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoate](/img/structure/B6485964.png)
![6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-ethylbutanoate](/img/structure/B6485979.png)
![ethyl 2-[2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate](/img/structure/B6485991.png)
![N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide](/img/structure/B6485992.png)
![6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate](/img/structure/B6486004.png)
![N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide](/img/structure/B6486011.png)
![N-{[4-(3-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide](/img/structure/B6486034.png)
![ethyl 6-benzyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride](/img/structure/B6486047.png)
![ethyl 4-(4-{[3-(ethoxycarbonyl)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate hydrochloride](/img/structure/B6486048.png)
![ethyl 4-(4-{[3-(ethoxycarbonyl)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate hydrochloride](/img/structure/B6486051.png)
![methyl 2-[4-(dipropylsulfamoyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride](/img/structure/B6486054.png)